(3R,4S)-N-cyclopentyl-4-fluorooxolan-3-amine

• IUPAC Name: (3R,4S)-N-cyclopentyl-4-fluorooxolan-3-amine
• InChI: InChI=1S/C9H16FNO/c10-8-5-12-6-9(8)11-7-3-1-2-4-7/h7-9,11H,1-6H2/t8-,9-/m1/s1
• InChI Key: ZDNCDXXPQRFRMD-RKDXNWHRSA-N
• Canonical SMILES: C1CCC(C1)NC2COCC2F
• Isomeric SMILES: C1CCC(C1)N[C@@H]2COC[C@H]2F
• Molecular Formula: C9H16FNO
• Molecular Weight: 173.23 g/mol
• CAS No.: 2165573-99-7

Description

(3R,4S)-N-cyclopentyl-4-fluorooxolan-3-amine is a useful research compound. Its molecular formula is C9H16FNO and its molecular weight is 173.23 g/mol. The purity is usually 95%.
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Scientific Research Applications

Organocatalysis and Hydroamination

• Organolanthanide Complexes for Hydroamination : Organolanthanide complexes have been shown to serve as efficient precatalysts for the regioselective intermolecular hydroamination of alkynes, alkenes, and other substrates with primary amines, yielding corresponding amines and imines. This process is crucial for creating various amine functionalities in organic synthesis (Ryu, Li, & Marks, 2003).

Fluorescence Histochemistry

• Fluorophore Formation with Biogenic Monoamines : The capacity of biogenic amines to form fluorophores with carbonyl compounds under histochemical gas phase conditions has been explored, which is significant for the histochemical demonstration of N-acetylated indolamines and other biologically interesting amines (Axelsson, Björklund, & Lindvall, 1972).

Herbicide Synthesis

• Synthesis of Fluoropicolinate Herbicides : The cascade cyclization of fluoroalkyl alkynylimines with primary amines has been modified to synthesize 4-amino-5-fluoropicolinates, a process contributing to the development of potential herbicides. This method provided access to picolinic acids with previously inaccessible substituents (Johnson et al., 2015).

Antibacterial Agents Synthesis

• Synthesis of Fluorinated Quinolones : Research into the synthesis and antibacterial activity of fluorinated naphthyridine derivatives has been conducted, highlighting the potential for these compounds in developing new antibacterial agents (Egawa et al., 1984).